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Compound of Interest

Compound Name: Propargyl-C1-NHS ester

Cat. No.: B1425300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling information for

Propargyl-C1-NHS ester, a critical reagent in bioconjugation and the development of

Antibody-Drug Conjugates (ADCs). The information presented is compiled from publicly

available Safety Data Sheets (SDS) and product information from various suppliers.

Chemical and Physical Properties
Propargyl-C1-NHS ester, also known as 4-Pentynoic Acid Succinimidyl Ester, is a chemical

compound used to introduce a terminal alkyne group onto proteins, antibodies, or other amine-

containing molecules. This alkyne group can then be used in "click chemistry" reactions, such

as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), for the stable attachment of other

molecules.[1][2][3]
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Property Value Source

CAS Number 132178-37-1 [4][5][6]

Molecular Formula C9H9NO4 [4][5][6]

Molecular Weight 195.17 g/mol [3][4][6]

Appearance White solid [7]

Purity >90% - 95% [4][5]

Odor No data available [7]

Hazard Identification and Classification
According to the Safety Data Sheet provided by Vector Laboratories, Propargyl-C1-NHS ester
is not classified as a hazardous substance or mixture according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS).[7]

GHS Label Elements:

Hazard Pictograms: None

Signal Word: None

Hazard Statements: None

Precautionary Statements: None

It is important to note that while the formal classification indicates a low hazard level, this is

based on the available data, which is limited. As with any chemical reagent, it should be

handled with care, following good laboratory practices.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Propargyl-C1-NHS ester
and to ensure the safety of laboratory personnel.
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Parameter Recommendation Source

Storage Temperature -20°C [6]

Storage Conditions

Keep in a dry, cool, and well-

ventilated place. Store sealed

and away from moisture and

light.

[1][6]

Handling

Handle in accordance with

good industrial hygiene and

safety practice.

[7]

Personal Protective Equipment

Wear suitable gloves, tight-

sealing safety goggles, and

protective clothing. In case of

insufficient ventilation, wear an

approved respirator.

[7]

Stability and Reactivity
Propargyl-C1-NHS ester is an amine-reactive reagent. The NHS ester group readily reacts

with primary amines at a pH of 7-9 to form a stable amide bond. The terminal alkyne is a stable

functional group that can participate in click chemistry reactions.

First-Aid Measures
In the event of exposure, the following first-aid measures are recommended based on available

safety data sheets.[7]
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Exposure Route First-Aid Measure

Inhalation

Not expected to be an inhalation hazard under

normal use. If respiratory irritation occurs, move

to fresh air. Consult a physician if necessary.

Skin Contact
Rinse with plenty of water. Immediate medical

attention is not required.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do.

Ingestion

Not expected to be a significant ingestion

hazard under normal use. If you feel unwell,

seek medical advice.

Toxicological and Ecological Information
Detailed quantitative toxicological and ecological data for Propargyl-C1-NHS ester is largely

unavailable in the public domain. The available Safety Data Sheet states "No data available"

for acute toxicity, irritation, corrosivity, and other toxicological endpoints.[7] Similarly, there is no

information available regarding its environmental fate and impact.

While no specific toxicity is reported, the related compound, propargyl alcohol, is known to be

irritating to the eyes and respiratory tract.[8] Researchers should handle Propargyl-C1-NHS
ester with appropriate caution, assuming it may have irritant properties until more

comprehensive data is available.

Experimental Protocols
Detailed experimental protocols for the determination of safety data are not provided in the

available documentation. However, protocols for the preparation of stock solutions for in vivo

and in vitro use are available from suppliers like MedchemExpress. These protocols focus on

achieving the desired solubility and are not safety assessment methods.

Example Solubility Protocols:[1]
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In Vitro: DMSO can be used to prepare stock solutions at concentrations up to 100 mg/mL

(512.37 mM), though sonication may be required.[6]

In Vivo (Example 1): A solution of ≥ 2.5 mg/mL can be prepared by adding solvents in the

following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

In Vivo (Example 2): A suspended solution of 2.5 mg/mL can be prepared by adding solvents

in the following order: 10% DMSO and 90% (20% SBE-β-CD in saline), which may require

sonication.[1]

In Vivo (Example 3): A clear solution of ≥ 2.5 mg/mL in 10% DMSO and 90% corn oil can be

prepared.[1]

Visualized Workflows
General Handling and Use Workflow
The following diagram illustrates a standard workflow for the handling and use of Propargyl-
C1-NHS ester in a research setting, from receiving to waste disposal.
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Standard workflow for Propargyl-C1-NHS ester.
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Logical Relationship for Safe Handling
This diagram outlines the logical relationships between hazard assessment, control measures,

and emergency preparedness for working with Propargyl-C1-NHS ester.
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Logical approach to safely handling Propargyl-C1-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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